Cas no 2287334-72-7 (1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazol-6-amine)

• Product Name: 1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazol-6-amine
• CAS No: 2287334-72-7
• MF: C₁₂H₁₆N₄O
• MW: 232.281641960144
• CID: 6500218
• PubChem ID: 165741434
• Update Time: 2025-10-29

1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazol-6-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazol-6-amine
• EN300-6749874
• 2287334-72-7

• Inchi： 1S/C12H16N4O/c13-10-1-2-11-12(7-10)16(15-14-11)8-9-3-5-17-6-4-9/h1-2,7,9H,3-6,8,13H2
• InChI Key： MXFHTCRFBRUPHT-UHFFFAOYSA-N
• SMILES： O1CCC(CN2C3C=C(C=CC=3N=N2)N)CC1

Computed Properties

• Exact Mass: 232.13241115g/mol
• Monoisotopic Mass: 232.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66Ų

Additional information on 1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazol-6-amine

Comprehensive Overview of 1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazol-6-amine (CAS No. 2287334-72-7)

1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazol-6-amine (CAS No. 2287334-72-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique benzotriazole core and oxan-4-ylmethyl substituent, exhibits potential applications in drug development, particularly as a building block for small molecule inhibitors and bioconjugation agents. Its molecular structure combines the stability of a heterocyclic scaffold with the versatility of an amine functional group, making it a valuable candidate for medicinal chemistry and biomaterials engineering.

Recent studies highlight the growing interest in 1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazol-6-amine due to its potential role in addressing neurodegenerative diseases and inflammatory disorders. Researchers are exploring its interactions with enzyme targets such as kinases and proteases, which are critical in signal transduction pathways. The compound's lipophilic properties and hydrogen-bonding capacity further enhance its suitability for blood-brain barrier penetration, a key factor in CNS drug design. These attributes align with current trends in precision medicine and targeted therapy, addressing frequent search queries like "novel benzotriazole derivatives for Alzheimer's" or "small molecules for anti-inflammatory applications."

From a synthetic chemistry perspective, CAS No. 2287334-72-7 exemplifies advancements in green chemistry and atom-efficient synthesis. Its preparation often involves catalytic C-N coupling reactions, reflecting the pharmaceutical industry's shift toward sustainable methodologies. Analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to validate its purity and structural integrity, topics frequently searched by analytical chemists. The compound's stability under physiological conditions also makes it a candidate for prodrug development, another hot topic in drug delivery systems.

Beyond pharmaceuticals, 1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazol-6-amine shows promise in material science, particularly in the design of organic semiconductors and photoresponsive materials. Its conjugated π-system and electron-donating amine group contribute to tunable optoelectronic properties, relevant to OLED technology and solar cell research. This dual applicability in life sciences and advanced materials positions it as a compound of interdisciplinary interest, resonating with search trends like "benzotriazole-based materials for energy storage" or "multifunctional heterocycles in nanotechnology."

Quality control and regulatory compliance are critical for CAS No. 2287334-72-7, with stringent protocols ensuring batch-to-batch reproducibility. The compound's Safety Data Sheet (SDS) outlines standard handling procedures, while ICH guidelines govern its use in preclinical studies. As the demand for high-purity intermediates rises, suppliers emphasize cGMP synthesis and ISO-certified production, addressing common queries about "reliable sources for research chemicals" or "standards for pharmaceutical-grade compounds."

In summary, 1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazol-6-amine represents a convergence of chemical innovation and applied research. Its multifaceted applications—from drug discovery to functional materials—reflect broader scientific priorities such as personalized therapeutics and renewable energy solutions. For researchers seeking structure-activity relationships or material property optimization, this compound offers a compelling case study in modern molecular design.